Cas no 76173-59-6 (2-3,5-bis(trifluoromethyl)phenyl-2-methylpropanal)

• Product Name: 2-3,5-bis(trifluoromethyl)phenyl-2-methylpropanal
• CAS No: 76173-59-6
• MF: C₁₂H₁₀F₆O
• MW: 284.19762468338
• CID: 6302794
• PubChem ID: 12678322
• Update Time: 2025-05-25

2-3,5-bis(trifluoromethyl)phenyl-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-3,5-bis(trifluoromethyl)phenyl-2-methylpropanal
• EN300-1931843
• SCHEMBL5741923
• GZQFIIWPKLVIEI-UHFFFAOYSA-N
• 76173-59-6
• 2-[3,5-bis(trifluoromethyl)phenyl]-2-methylpropanal

• Inchi： 1S/C12H10F6O/c1-10(2,6-19)7-3-8(11(13,14)15)5-9(4-7)12(16,17)18/h3-6H,1-2H3
• InChI Key： GZQFIIWPKLVIEI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C(C=O)(C)C)(F)F

Computed Properties

• Exact Mass: 284.06358391g/mol
• Monoisotopic Mass: 284.06358391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-3,5-bis(trifluoromethyl)phenyl-2-methylpropanal

2-3,5-Bis(trifluoromethyl)phenyl-2-methylpropanal: A Comprehensive Overview

2-3,5-Bis(trifluoromethyl)phenyl-2-methylpropanal, also known by its CAS number 76173-59-6, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a trifluoromethyl-substituted phenyl group and a propanal moiety. The trifluoromethyl groups are particularly notable due to their electron-withdrawing properties, which can significantly influence the chemical reactivity and physical properties of the molecule.

The synthesis of 2-3,5-bis(trifluoromethyl)phenyl-2-methylpropanal has been extensively studied in recent years. Researchers have explored various synthetic pathways, including Friedel-Crafts acylation and other electrophilic aromatic substitution methods. These studies have highlighted the importance of controlling reaction conditions to achieve high yields and purity of the final product. The compound's stability under different conditions has also been a focal point of investigation, with findings indicating that it exhibits good thermal stability and resistance to oxidation.

In terms of applications, 2-3,5-bis(trifluoromethyl)phenyl-2-methylpropanal has shown promise in several areas. One of the most notable applications is in the field of drug discovery, where its unique structure makes it a valuable building block for constructing bioactive molecules. Recent studies have demonstrated its potential as a precursor for anti-cancer agents due to its ability to modulate specific cellular pathways.

Beyond pharmaceutical applications, this compound has also found use in materials science. Its electron-withdrawing groups make it an attractive candidate for developing advanced materials such as high-performance polymers and electronic devices. For instance, researchers have investigated its role in the synthesis of fluorinated polymers with enhanced dielectric properties.

The environmental impact of 2-3,5-bis(trifluoromethyl)phenyl-2-methylpropanal has also been a subject of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Initial findings suggest that while the compound is not inherently toxic at low concentrations, further long-term studies are needed to fully assess its environmental footprint.

In conclusion, 2-3,5-bis(trifluoromethyl)phenyl-2-methylpropanal (CAS No. 76173-59-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in organic chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.